Cas no 102433-06-7 (Urea,N-(cyanomethyl)-N'-1-naphthalenyl-)
102433-06-7 structure
Product Name:Urea,N-(cyanomethyl)-N'-1-naphthalenyl-
CAS No:102433-06-7
MF:C13H11N3O
MW:225.245942354202
CID:143214
PubChem ID:3025279
Update Time:2025-04-19
Urea,N-(cyanomethyl)-N'-1-naphthalenyl- Chemical and Physical Properties
Names and Identifiers
-
- Urea,N-(cyanomethyl)-N'-1-naphthalenyl-
- 1-(cyanomethyl)-3-naphthalen-1-ylurea
- 3-Cyanomethyl-1-(1-naphthyl)urea
- 1-Cyanomethyl-3-(1-naphthyl)urea
- BRN 3312984
- Urea, 1-cyanomethyl-3-(1-naphthyl)-
- 4-12-00-03080 (Beilstein Handbook Reference)
- DTXSID80145089
- 102433-06-7
-
- Inchi: 1S/C13H11N3O/c14-8-9-15-13(17)16-12-7-3-5-10-4-1-2-6-11(10)12/h1-7H,9H2,(H2,15,16,17)
- InChI Key: CXARBRPTZKQICA-UHFFFAOYSA-N
- SMILES: O=C(NCC#N)NC1C=CC=C2C=CC=CC2=1
Computed Properties
- Exact Mass: 225.09033
- Monoisotopic Mass: 225.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 64.9Ų
Experimental Properties
- PSA: 64.92
Urea,N-(cyanomethyl)-N'-1-naphthalenyl- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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